Cas no 33580-59-5 ((3-Methoxypropyl)trimethoxysilane)

• Product Name: (3-Methoxypropyl)trimethoxysilane
• CAS No: 33580-59-5
• MF: C₇H₁₈O₄Si
• MW: 194.30092382431
• MDL: MFCD00054721
• CID: 54112
• PubChem ID: 36553
• Update Time: 2025-06-08

(3-Methoxypropyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypropyl)trimethoxysilane
• 3-Methoxypropyl Trimethoxysilane
• 3-(METHOXY)PROPYLTRIMETHOXYSILANE
• trimethoxy(3-methoxypropyl)silane
• Methoxypropyltrimethoxysilane
• 33580-59-5
• Silane, (3-methoxypropyl)trimethoxy-
• Methyl (trimethoxysilylpropyl) ether
• AKOS006346461
• FS-5505
• 3-Methoxypropyltrimethoxysilane
• ETHER, METHYL (3-(TRIMETHOXYSILYL)PROPYL)
• DTXSID30187277
• SCHEMBL445035
• AMY42280
• D97511
• CS-0199092
• MFCD00054721
• C7H18O4Si
• SY249002
• A875242
• NS00122615
• DB-344678
• JPMBLOQPQSYOMC-UHFFFAOYSA-N

• MDL： MFCD00054721
• Inchi： 1S/C7H18O4Si/c1-8-6-5-7-12(9-2,10-3)11-4/h5-7H2,1-4H3
• InChI Key： JPMBLOQPQSYOMC-UHFFFAOYSA-N
• SMILES： [Si](CCCOC)(OC)(OC)OC

Computed Properties

• Exact Mass: 194.09700
• Monoisotopic Mass: 194.09743559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0,995 g/cm3
• Melting Point: <0°C
• Boiling Point: 98-99°C 40mm
• Flash Point: 53°C
• PSA: 36.92000
• LogP: 0.90100
• Vapor Pressure: 2.2±0.3 mmHg at 25°C

(3-Methoxypropyl)trimethoxysilane Security Information

• Signal Word：Warning
• Hazard Statement： H315 (94.74%) H319 (94.74%) H335 (94.74%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S16; S23; S36/37/39
• Risk Phrases：R10; R20/21/22
• TSCA：No
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on (3-Methoxypropyl)trimethoxysilane

(3-Methoxypropyl)trimethoxysilane: A Comprehensive Overview

(3-Methoxypropyl)trimethoxysilane, also known by its CAS registry number 33580-59-5, is a versatile organosilicon compound that has garnered significant attention in various scientific and industrial applications. This compound is a member of the trimethoxysilane family, characterized by its unique chemical structure and functional properties. In recent years, advancements in materials science and nanotechnology have highlighted the potential of (3-Methoxypropyl)trimethoxysilane in fields ranging from coatings and adhesives to biomedical applications.

The molecular structure of (3-Methoxypropyl)trimethoxysilane consists of a central silicon atom bonded to three methoxy groups and a 3-methoxypropyl chain. This configuration imparts the compound with both hydrolytic reactivity and compatibility with organic systems. The hydrolysis of the methoxy groups under specific conditions generates silanol (-SiOH) functionalities, which can further condense to form silica networks. This property makes it an ideal precursor for the synthesis of hybrid organic-inorganic materials.

Recent studies have explored the use of CAS No. 33580-59-5 in the development of advanced coatings with enhanced mechanical and thermal stability. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve interfacial adhesion and resistance to environmental factors such as humidity and temperature fluctuations. These findings underscore its potential in aerospace and automotive industries, where durable and lightweight materials are highly sought after.

In the realm of nanotechnology, (3-Methoxypropyl)trimethoxysilane has been utilized as a surface modifier for nanoparticles, enabling better dispersion and compatibility with organic polymers. This application is particularly promising for the creation of high-performance composites and nanocomposites, which exhibit superior mechanical and electrical properties compared to conventional materials.

Beyond its industrial applications, this compound has also found relevance in biomedical research. Its ability to form biocompatible silica networks has led to investigations into its use in drug delivery systems and bioimaging agents. Scientists are exploring how the controlled hydrolysis of CAS No. 33580-59-5 can be harnessed to create stimuli-responsive materials that release drugs in response to specific physiological conditions.

The synthesis of (3-Methoxypropyl)trimethoxysilane typically involves a two-step process: first, the preparation of 3-methoxypropyl chloride via alkylation reactions, followed by its reaction with trimethylchlorosilane in the presence of a base catalyst. This method ensures high purity and control over the final product's properties.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its reactivity with moisture, it is not classified as a hazardous material under current regulations. Its stability under normal storage conditions further enhances its suitability for large-scale industrial use.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways and exploring novel applications for CAS No. 33580-59-5. Collaborative efforts between academic institutions and industry leaders are expected to unlock new potentials for this versatile compound, driving innovation across multiple sectors.